1-(difluoromethyl)-4-ethynylbenzene
Description
The compound “1-(difluoromethyl)-4-ethynylbenzene” is a type of organic compound that contains a difluoromethyl group. Difluoromethyl groups have proven useful in drug discovery, as they can modulate the properties of bioactive molecules .
Synthesis Analysis
While specific synthesis methods for “1-(difluoromethyl)-4-ethynylbenzene” were not found, there have been advances in difluoromethylation processes. These processes are based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N, or S . The last decade has seen an increase in metal-based methods that can transfer CF2H to C (sp2) sites .
Chemical Reactions Analysis
Difluoromethylation reactions have been accomplished through Minisci-type radical chemistry, a strategy best applied to heteroaromatics . Examples of electrophilic, nucleophilic, radical, and cross-coupling methods have appeared to construct C (sp3)–CF2H bonds .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(difluoromethyl)-4-ethynylbenzene involves the introduction of a difluoromethyl group and an ethynyl group onto a benzene ring.", "Starting Materials": [ "Benzene", "Difluoromethane", "Sodium amide", "Ethynylmagnesium bromide", "Diethyl ether", "Tetrahydrofuran", "Chloroform" ], "Reaction": [ "Step 1: Preparation of 1-chloro-4-ethynylbenzene by reacting benzene with ethynylmagnesium bromide in diethyl ether.", "Step 2: Preparation of difluoromethyl magnesium bromide by reacting difluoromethane with magnesium in tetrahydrofuran.", "Step 3: Reaction of 1-chloro-4-ethynylbenzene with difluoromethyl magnesium bromide in tetrahydrofuran to form 1-(difluoromethyl)-4-ethynylbenzene magnesium bromide.", "Step 4: Treatment of 1-(difluoromethyl)-4-ethynylbenzene magnesium bromide with chloroform and hydrochloric acid to obtain 1-(difluoromethyl)-4-ethynylbenzene." ] } | |
CAS RN |
1567114-39-9 |
Product Name |
1-(difluoromethyl)-4-ethynylbenzene |
Molecular Formula |
C9H6F2 |
Molecular Weight |
152.1 |
Purity |
95 |
Origin of Product |
United States |
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